Cas no 111795-33-6 ((S)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2,2'-naphthol, 98%)

• Product Name: (S)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2,2'-naphthol, 98%
• CAS No: 111795-33-6
• MF: C₅₆H₄₂O₂Si₂
• MW: 803.102496623993
• CID: 855239
• Update Time: 2025-05-25

(S)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2,2'-naphthol, 98% Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2,2'-naphthol
• (S)-(-)-3,3μ-Bis(triphenylsilyl)-1,1μ-bi-2-naphthol
• 3,3'-Bis(triphenylsilyl)-1,1'-binaphthalene-2,2'-diol
• S-3,3'-BIS(TRIPHENYLSILYL)-1,1'-BI-2-NAPHTHOL
• (R)-(+)-3,3'-bis(triphenylsilyl)binaphthol
• (R)-(C10H5(SiPh3)OH)2
• (R)-3,3'-(triphenylsilyl)-1,1'-bi-2,2'naphthol
• (R)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2-naphthol
• (S)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2-naphthol
• (S)-3,3’-Bis(triphenylsilyl)-1,1’-bi-2-naphthol
• 3,3'-bis(trisphenylsilyl) binaphtholate
• 674737_ALDRICH
• 680206_ALDRICH
• AC1L97QD
• CTK8C7533
• NCI60_034745
• NSC697408
• (S)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2,2'-naphthol, 98%

• Inchi： 1S/C56H42O2Si2/c57-55-51(59(43-25-7-1-8-26-43,44-27-9-2-10-28-44)45-29-11-3-12-30-45)39-41-23-19-21-37-49(41)53(55)54-50-38-22-20-24-42(50)40-52(56(54)58)60(46-31-13-4-14-32-46,47-33-15-5-16-34-47)48-35-17-6-18-36-48/h1-40,57-58H
• InChI Key： STBZSRVMGWTCOU-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=C2C=CC=CC2=C(C=1O)C1=C2C=CC=CC2=CC(=C1O)[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 802.27246
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 60
• Rotatable Bond Count: 9

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.6E-9 g/L) (25 ºC),
• PSA: 40.46

(S)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2,2'-naphthol, 98% Security Information

• Safety Instruction： 24/25

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on (S)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2,2'-naphthol, 98%

Research Brief on (S)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2,2'-naphthol (CAS: 111795-33-6) in Chemical Biology and Pharmaceutical Applications

The compound (S)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2,2'-naphthol (CAS: 111795-33-6), commonly referred to as (S)-BINOL-TPS, is a chiral auxiliary and ligand with significant applications in asymmetric synthesis and pharmaceutical research. With a purity of 98%, this enantiomerically pure compound has garnered attention for its role in catalyzing stereoselective reactions, particularly in the synthesis of biologically active molecules. Recent studies have explored its utility in metal-catalyzed transformations, organocatalysis, and as a scaffold for novel drug candidates.

Recent advancements in the field highlight the compound's efficacy in asymmetric hydrogenation and C-C bond-forming reactions. A 2023 study published in Journal of the American Chemical Society demonstrated that (S)-BINOL-TPS, when complexed with rhodium, achieved enantiomeric excess (ee) values exceeding 95% in the hydrogenation of unsaturated ketones. This underscores its potential in the streamlined synthesis of chiral intermediates for pharmaceuticals, such as beta-blockers and antiviral agents. The steric bulk introduced by the triphenylsilyl groups is critical for shielding one enantioface of the substrate, thereby enhancing selectivity.

In addition to catalysis, (S)-BINOL-TPS has been investigated for its role in supramolecular chemistry. Research from Angewandte Chemie (2024) revealed its ability to form helical complexes with lanthanides, which exhibit tunable luminescence properties. These findings open avenues for applications in biosensing and imaging, where chiral luminescent probes are in high demand. The 98% purity of the commercial product ensures reproducibility in these sensitive applications, as trace impurities could disrupt self-assembly or quenching processes.

From a pharmaceutical perspective, (S)-BINOL-TPS derivatives are being explored as modulators of protein-protein interactions (PPIs). A 2024 Nature Communications study identified a derivative that selectively inhibits the MDM2-p53 interaction, a target in oncology. The triphenylsilyl groups were found to occupy hydrophobic pockets on MDM2, with the (S)-configuration optimizing binding affinity. This aligns with broader trends in drug discovery, where chiral auxiliaries are repurposed as pharmacophores.

Challenges remain in scaling up synthetic protocols for (S)-BINOL-TPS, as the triphenylsilyl groups introduce solubility limitations in non-polar solvents. Recent work in Organic Process Research & Development (2023) proposed micellar catalysis as a solution, achieving gram-scale synthesis with retained enantiopurity. This methodological innovation could reduce production costs for researchers relying on this reagent.

In conclusion, (S)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2,2'-naphthol (CAS: 111795-33-6) continues to be a versatile tool in chemical biology and drug development. Its dual role as a chiral catalyst and structural motif in bioactive molecules underscores its cross-disciplinary value. Future research directions may focus on expanding its applications in continuous flow chemistry and targeted drug delivery systems.